Cas no 338791-80-3 (3-[(2-chlorophenyl)methoxy]-5-(trifluoromethyl)pyridine-2-carbonitrile)

• Product Name: 3-[(2-chlorophenyl)methoxy]-5-(trifluoromethyl)pyridine-2-carbonitrile
• CAS No: 338791-80-3
• CID: 4647898
• Update Time: 2025-06-08

3-[(2-chlorophenyl)methoxy]-5-(trifluoromethyl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(2-chlorophenyl)methoxy]-5-(trifluoromethyl)pyridine-2-carbonitrile

Additional information on 3-[(2-chlorophenyl)methoxy]-5-(trifluoromethyl)pyridine-2-carbonitrile

3-[(2-Chlorophenyl)methoxy]-5-(trifluoromethyl)pyridine-2-carbonitrile: A Comprehensive Overview

3-[(2-Chlorophenyl)methoxy]-5-(trifluoromethyl)pyridine-2-carbonitrile (CAS No. 338791-80-3) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential therapeutic properties and chemical reactivity. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-[(2-Chlorophenyl)methoxy]-5-(trifluoromethyl)pyridine-2-carbonitrile.

Molecular Structure and Physical Properties

The molecular formula of 3-[(2-Chlorophenyl)methoxy]-5-(trifluoromethyl)pyridine-2-carbonitrile is C₁₄H₉ClF₃N₂O, with a molecular weight of approximately 309.68 g/mol. The compound features a pyridine ring substituted with a trifluoromethyl group at the 5-position and a cyano group at the 2-position. Additionally, the 3-position is substituted with a (2-chlorophenyl)methoxy group, which imparts unique chemical and biological properties to the molecule.

The physical properties of 3-[(2-Chlorophenyl)methoxy]-5-(trifluoromethyl)pyridine-2-carbonitrile include a melting point of around 105°C and a boiling point of approximately 300°C. It is slightly soluble in water but highly soluble in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol. These solubility characteristics make it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 3-[(2-Chlorophenyl)methoxy]-5-(trifluoromethyl)pyridine-2-carbonitrile can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 5-trifluoromethylpyridine-2-carbonitrile with (2-chlorophenyl)methyl chloride in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via an SN₂ mechanism, leading to the formation of the desired product.

An alternative approach involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Buchwald-Hartwig amination. These methods offer higher yields and better functional group tolerance, making them suitable for large-scale production.

Biological Activities and Therapeutic Potential

3-[(2-Chlorophenyl)methoxy]-5-(trifluoromethyl)pyridine-2-carbonitrile has been extensively studied for its biological activities and potential therapeutic applications. One of the key areas of interest is its activity as a selective inhibitor of specific enzymes involved in various disease pathways.

Recent research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways. For instance, studies have demonstrated that 3-[(2-Chlorophenyl)methoxy]-5-(trifluoromethyl)pyridine-2-carbonitrile can effectively inhibit the activity of protein kinase C (PKC), which plays a significant role in cancer cell proliferation and survival.

In addition to its kinase inhibitory properties, this compound has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-[(2-Chlorophenyl)methoxy]-5-(trifluoromethyl)pyridine-2-carbonitrile may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

The promising preclinical results of 3-[(2-Chlorophenyl)methoxy]-5-(trifluoromethyl)pyridine-2-carbonitrile have led to its evaluation in early-stage clinical trials. These trials aim to assess the safety, tolerability, and efficacy of the compound in human subjects with various conditions.

Preliminary data from phase I clinical trials have shown that the compound is well-tolerated at doses up to 100 mg/day, with no significant adverse effects reported. Further studies are currently underway to evaluate its efficacy in larger patient populations.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 3-[(2-Chlorophenyl)methoxy]-5-(trifluoromethyl)pyridine-2-carbonitrile. This includes efforts to improve its bioavailability, reduce metabolic degradation, and enhance target specificity. These optimizations are expected to enhance its therapeutic potential and broaden its clinical applications.

Conclusion

3-[(2-Chlorophenyl)methoxy]-5-(trifluoromethyl)pyridine-2-carbonitrile (CAS No. 338791-80-3) is a promising compound with diverse applications in pharmaceutical and chemical research. Its unique molecular structure confers valuable chemical reactivity and biological activities, making it an attractive candidate for drug development. Ongoing research and clinical trials are expected to further elucidate its therapeutic potential and pave the way for new treatments for various diseases.